Cas no 1003711-43-0 (2-Bromo-5-hydroxy-3-picoline)

• Product Name: 2-Bromo-5-hydroxy-3-picoline
• CAS No: 1003711-43-0
• MF: C₆H₆BrNO
• MW: 188.02194070816
• MDL: MFCD09839267
• CID: 69705
• PubChem ID: 29919363
• Update Time: 2025-11-01

2-Bromo-5-hydroxy-3-picoline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-hydroxy-3-methylpyridine
• 2-BROMO-5-HYDROXY-3-PICOLINE
• 6-bromo-5-methylpyridin-3-ol
• 3-Pyridinol,6-bromo-5-methyl
• 6-bromanyl-5-methyl-pyridin-3-ol
• 6-bromo-5-methyl-3-pyridinol
• MFCD09839267
• AS-18749
• AM20050601
• AB53545
• DTXSID70652050
• EN300-98299
• AC-33282
• CS-W018711
• SCHEMBL148923
• 1003711-43-0
• KCCYUVIIKCPVDH-UHFFFAOYSA-N
• SY047641
• 3-Pyridinol, 6-bromo-5-methyl-
• 6-bromo-5-methyl-pyridin-3-ol
• 2-Bromo-5-hydroxy-3-methylpyridine;2-Bromo-5-hydroxy-3-picoline
• AKOS006328987
• FT-0692851
• 2-Bromo-5-hydroxy-3-picoline

• MDL： MFCD09839267
• Inchi： 1S/C6H6BrNO/c1-4-2-5(9)3-8-6(4)7/h2-3,9H,1H3
• InChI Key： KCCYUVIIKCPVDH-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CN=1)O

Computed Properties

• Exact Mass: 186.96300
• Monoisotopic Mass: 186.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Boiling Point: 377.2°C at 760 mmHg
• PSA: 33.12000
• LogP: 1.85810

2-Bromo-5-hydroxy-3-picoline Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Bromo-5-hydroxy-3-picoline

2-Bromo-5-Hydroxy-3-Picoline: A Comprehensive Overview

2-Bromo-5-hydroxy-3-picoline, also known by its CAS number 1003711-43-0, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the picoline family, which are pyridine derivatives with a methyl group at the 3-position. The presence of a bromine atom at the 2-position and a hydroxyl group at the 5-position introduces unique chemical properties, making it a valuable molecule for various applications.

The synthesis of 2-bromo-5-hydroxy-3-picoline typically involves multi-step processes, often starting from pyridine derivatives or through substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to minimize environmental impact.

In terms of physical properties, 2-bromo-5-hydroxy-3-picoline is a crystalline solid with a melting point around 185°C and a boiling point exceeding 350°C under standard conditions. Its solubility in polar solvents like water and methanol is moderate, while it is poorly soluble in non-polar solvents such as hexane or dichloromethane. These properties make it suitable for various chemical reactions, including nucleophilic substitutions and cross-coupling reactions.

The chemical reactivity of 2-bromo-5-hydroxy-3-picoline is primarily influenced by the electron-withdrawing effects of the bromine and hydroxyl groups. The bromine atom acts as an excellent leaving group, facilitating substitution reactions with nucleophiles such as amines, hydroxides, or thiols. The hydroxyl group introduces additional functionality, enabling the molecule to participate in hydrogen bonding and acting as a site for further functionalization.

Recent studies have highlighted the potential of 2-bromo-5-hydroxy-3-picoline in drug discovery. Its structural features make it an ideal candidate for designing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition and as a scaffold for constructing kinase inhibitors.

In materials science, 2-bromo-5-hydroxy-3-picoline has been utilized as a precursor for synthesizing coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions such as copper(II) or zinc(II) has led to the development of porous materials with applications in gas storage and catalysis.

The environmental fate and toxicity of 2-bromo-5-hydroxy-3-picoline have also been investigated to ensure its safe handling and disposal. Studies indicate that it undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other aromatic compounds. Its acute toxicity to aquatic organisms is moderate, necessitating proper waste management practices.

In conclusion, 2-bromo-5-hydroxy-3-picoline, CAS number 1003711-43-0, stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in modern chemistry and materials science.